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Compound of Interest

Compound Name: GSK345931A

Cat. No.: B1672382

This document provides immediate, essential safety and logistical information for the proper
handling and disposal of GSK345931A, a potent EP(1) receptor antagonist used in preclinical
inflammatory pain models.[1][2] The following procedures are based on general laboratory
safety protocols and should be supplemented by institution-specific guidelines and a thorough
risk assessment conducted by qualified personnel.

Disclaimer: A specific Safety Data Sheet (SDS) for GSK345931A was not publicly available at
the time of this writing. Therefore, this guidance is based on general principles of chemical
safety. All laboratory personnel must consult their institution's Environmental Health and Safety
(EHS) department for specific disposal protocols and adhere to all local, state, and federal
regulations.

Chemical and Physical Properties

While detailed toxicological data is not available, the known properties of GSK345931A are
summarized below. This information is crucial for safe handling and for the correct completion
of waste disposal documentation.
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Property Value

2-Pyridinecarboxylic acid, 6-(5'-chloro-2'-(2-

Chemical Name methylpropoxy)(1,1'-biphenyl)-2-yl)-, sodium
salt[1][3]

CAS Number 869499-38-7 (Salt)[1][3]

Molecular Formula C22H19CINNaO3[1][3]

Molecular Weight 403.83 g/mol [1]

Appearance Not specified, likely a solid

Short term (days to weeks): 0 - 4 °C. Long term

Storage
(months to years): -20 °C.[1]

Standard Laboratory Handling Procedures

Due to the lack of specific hazard information, GSK345931A should be handled with caution as
a potentially hazardous substance. Adherence to standard laboratory practices is mandatory.

Personal Protective Equipment (PPE):

» Wear a standard laboratory coat, safety glasses with side shields or goggles, and nitrile
gloves.

e Change gloves immediately if contaminated.
e Wash hands thoroughly after handling the compound.[4][5]
Engineering Controls:

o Handle GSK345931A in a well-ventilated area. For procedures that may generate dust or
aerosols, such as weighing or preparing solutions, use a chemical fume hood.

General Practices:

e Avoid direct contact with skin and eyes.
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e Do not eat, drink, or smoke in the laboratory.[6]
e Minimize the creation of dust and aerosols.
o Keep containers tightly closed when not in use.

Step-by-Step Disposal Protocol

The disposal of GSK345931A and its associated waste must be managed through your
institution's chemical waste program. Do not dispose of this chemical down the drain or in
regular trash.[7]

Experimental Protocol for Waste Segregation and Disposal:
 ldentify Waste Streams: Segregate waste into the following categories:

o Solid Waste: Unused or expired GSK345931A, contaminated PPE (gloves, weigh boats,
wipes), and any other solid materials that have come into contact with the chemical.

o Liquid Waste: Solutions containing GSK345931A and solvent rinses of contaminated
glassware.

o Sharps Waste: Contaminated needles, syringes, or other sharp objects.
o Package Waste Appropriately:

o Solid Waste: Collect in a designated, leak-proof container with a secure lid. The container
should be clearly labeled as "Hazardous Chemical Waste."

o Liquid Waste: Collect in a compatible, non-reactive, and sealable waste container (e.g., a
high-density polyethylene bottle). Do not mix incompatible waste streams. The container
must be labeled with a "Hazardous Chemical Waste" tag.

o Sharps Waste: Place in a designated, puncture-proof sharps container.

o Label Waste Containers:
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[e]

Attach a completed chemical waste tag to each container as soon as waste is first added.

[8]

[e]

Clearly write the full chemical name: "GSK345931A" and its CAS number: "869499-38-7."

o

List all components of any mixtures, including solvents and their approximate
percentages.

o

Ensure the container is dated at the start of waste accumulation.[8]

o Store Waste Securely:
o Store waste containers in a designated, secondary containment area within the laboratory.
o Ensure the storage area is away from general traffic and incompatible materials.

o Arrange for Pickup:

o Once the waste container is full or ready for disposal, contact your institution's EHS
department to schedule a waste pickup.

o Follow all institutional procedures for waste collection requests.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of GSK345931A.
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GSK345931A Disposal Workflow

In-Lab Procedures
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Caption: Workflow for the safe segregation, labeling, and disposal of GSK345931A waste.
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By following these procedures, researchers can ensure the safe handling and compliant
disposal of GSK345931A, protecting themselves, their colleagues, and the environment.
Always prioritize safety and consult with your institution's safety professionals for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for
GSK345931A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672382#gsk345931a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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